1,2-Benzisothiazol-3(2H)-one, 7-chloro-
Description
1,2-Benzisothiazol-3(2H)-one, 7-chloro- is a chemical compound with the molecular formula C7H5NOS . It appears as a greyish-white to light brown crystalline powder .
Synthesis Analysis
The synthesis of 1,2-Benzisothiazol-3(2H)-one, 7-chloro- involves a process where 2-nitrophenyl disulfide, Na2S·9H2O, and water are refluxed for 30 minutes. Then, a 48% NaOH aqueous solution and dichloromethane are added to the mixture. The mixture is cooled to 50°C, and phosgene is passed into the solution for 2 hours. After stirring at 5°C for 2 hours, the product is obtained by filtration at room temperature .Physical And Chemical Properties Analysis
1,2-Benzisothiazol-3(2H)-one, 7-chloro- has a density of 1.367 g/cm3, a melting point of 137-140 °C (lit.), a boiling point of 360ºC at 760 mmHg, and a flash point of 171.5ºC. Its refractive index is 1.66 .Safety and Hazards
When handling 1,2-Benzisothiazol-3(2H)-one, 7-chloro-, it’s recommended that emergency personnel wear self-contained breathing apparatus, anti-static clothing, and rubber oil-resistant gloves. Contact with or crossing over the leaked substance is prohibited. All equipment used during operation should be grounded. It’s important to eliminate all ignition sources and, if possible, cut off the leak source .
properties
IUPAC Name |
7-chloro-1,2-benzothiazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNOS/c8-5-3-1-2-4-6(5)11-9-7(4)10/h1-3H,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUCQMXQTYCCHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)SNC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Benzisothiazol-3(2H)-one, 7-chloro- | |
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